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Compound of Interest

Compound Name: coccineone B

Cat. No.: B599740

Irvine, CA — While the fundamental chemical identifiers for coccinellone B are readily available,
a comprehensive review of scientific literature reveals a significant lack of in-depth research on
its biological activities, experimental protocols, and mechanisms of action. This gap in publicly
accessible data prevents the creation of a detailed technical guide for researchers and drug
development professionals at this time.

Chemical and Physical Properties

Coccinellone B is a small molecule with the following key identifiers:

Property Value Source
CAS Number 135626-13-0 [11[2]
Molecular Formula C16H1006 [1]
Molecular Weight 298.25 g/mol [1]

6,9,11-trihydroxy-6H-
IUPAC Name chromeno[3,4-bJchromen-12- [1]
one

Current Research Landscape

Despite its defined chemical structure, extensive searches for biological data, including
guantitative analyses and detailed experimental methodologies, did not yield any specific
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information for coccinellone B. The current body of scientific literature does not appear to
contain studies detailing its signaling pathways, mechanism of action, or potential therapeutic
effects.

This absence of information makes it impossible to provide the requested in-depth technical
guide, including summaries of quantitative data, experimental protocols, and visualizations of
its biological processes. Further research and publication in peer-reviewed journals would be
necessary to build the foundational knowledge required for such a document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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